N-ethyl-N',N'-dimethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-1,2-ethanediamine

• IUPAC Name: N'-ethyl-N,N-dimethyl-N'-(1,2,3,4-tetrahydronaphthalen-2-yl)ethane-1,2-diamine
• InChI: InChI=1S/C16H26N2/c1-4-18(12-11-17(2)3)16-10-9-14-7-5-6-8-15(14)13-16/h5-8,16H,4,9-13H2,1-3H3
• InChI Key: VXYFQULAVHJZSM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCN(C)C)C1CCC2=CC=CC=C2C1
• Molecular Formula: C16H26N2
• Molecular Weight: 246.39 g/mol

Description

N-ethyl-N',N'-dimethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-1,2-ethanediamine, commonly referred to as "Tetrahydropalmatine" (THP), is a natural alkaloid found in the roots of the plant Stephania tetrandra. THP has been used in traditional Chinese medicine for centuries for its sedative and analgesic properties. In recent years, THP has gained attention in scientific research for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-ethyl-N',N'-dimethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-1,2-ethanediamine is not fully understood, but it is believed to act on several neurotransmitter systems in the brain, including the dopamine, serotonin, and opioid systems. N-ethyl-N',N'-dimethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-1,2-ethanediamine has been shown to have agonist activity at the mu-opioid receptor, which may contribute to its analgesic and anti-addictive effects.
Biochemical and physiological effects:
N-ethyl-N',N'-dimethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-1,2-ethanediamine has been shown to have a range of biochemical and physiological effects. Studies have shown that N-ethyl-N',N'-dimethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-1,2-ethanediamine can increase levels of dopamine and serotonin in the brain, which may contribute to its mood-enhancing effects. N-ethyl-N',N'-dimethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-1,2-ethanediamine has also been shown to have antioxidant properties, which may be beneficial for overall health.

Advantages and Limitations for Lab Experiments

N-ethyl-N',N'-dimethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-1,2-ethanediamine has several advantages for use in lab experiments. It is readily available and relatively inexpensive compared to other compounds used in research. However, N-ethyl-N',N'-dimethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-1,2-ethanediamine has several limitations as well. It has low solubility in water, which can make it difficult to administer in certain experiments. Additionally, N-ethyl-N',N'-dimethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-1,2-ethanediamine has a relatively short half-life, which can make it challenging to study its effects over longer periods of time.

Future Directions

There are several potential future directions for research on N-ethyl-N',N'-dimethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-1,2-ethanediamine. One area of interest is its potential use in treating addiction to opioids and other substances. Further studies are needed to determine the optimal dosing and administration of N-ethyl-N',N'-dimethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-1,2-ethanediamine for this purpose. Additionally, N-ethyl-N',N'-dimethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-1,2-ethanediamine may have potential applications in treating other mental health conditions, such as anxiety and depression. Further research is needed to determine the safety and efficacy of N-ethyl-N',N'-dimethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-1,2-ethanediamine for these uses.

Synthesis Methods

N-ethyl-N',N'-dimethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-1,2-ethanediamine can be synthesized through a variety of methods, including extraction from the roots of Stephania tetrandra, chemical synthesis, and biotransformation. Chemical synthesis involves the reaction of 1,2-ethanediamine with 1,2,3,4-tetrahydro-2-naphthaldehyde in the presence of N-ethyl-N',N'-dimethylamine. Biotransformation involves the use of microorganisms to convert precursor compounds into N-ethyl-N',N'-dimethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-1,2-ethanediamine.

Scientific Research Applications

N-ethyl-N',N'-dimethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-1,2-ethanediamine has been studied for its potential therapeutic applications in a variety of areas, including pain management, addiction treatment, and mental health. Studies have shown that N-ethyl-N',N'-dimethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-1,2-ethanediamine has analgesic properties, and may be effective in treating chronic pain. N-ethyl-N',N'-dimethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-1,2-ethanediamine has also been shown to have anti-addictive properties, and may be useful in treating addiction to opioids and other substances. Additionally, N-ethyl-N',N'-dimethyl-N-(1,2,3,4-tetrahydro-2-naphthalenyl)-1,2-ethanediamine has been studied for its potential use in treating anxiety and depression.